Cas no 2570-97-0 (3-ethylheptanal)

3-Ethylheptanal is a branched-chain aldehyde with the molecular formula C₉H₁₈O, characterized by its clear, colorless to pale yellow appearance and a distinct aliphatic odor. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. Its structure, featuring an ethyl group at the 3-position of a heptanal backbone, contributes to its reactivity in condensation and oxidation reactions. The compound’s moderate volatility and stability under standard conditions make it suitable for controlled synthetic applications. It is typically handled with care due to its potential irritant properties and sensitivity to air and light.

3-ethylheptanal structure

Product Name:3-ethylheptanal

CAS No:2570-97-0

MF:C₉H₁₈O

MW:142.238623142242

CID:1423902

PubChem ID:11550030

Update Time:2025-05-28

3-ethylheptanal Chemical and Physical Properties

Names and Identifiers

- Heptanal, 3-ethyl-
- 3-ethylheptanal
- MFCD11553592
- SCHEMBL78112
- 2570-97-0
- GDVBVQRZGJITDD-UHFFFAOYSA-N
- AKOS013286408
- CAA57097
- DTXSID701317007
- EN300-120656
- Inchi： 1S/C9H18O/c1-3-5-6-9(4-2)7-8-10/h8-9H,3-7H2,1-2H3
- InChI Key： GDVBVQRZGJITDD-UHFFFAOYSA-N
- SMILES： O=CCC(CC)CCCC

Computed Properties

Exact Mass: 142.13584
Monoisotopic Mass: 142.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 78.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

3-ethylheptanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-120656-0.05g	3-ethylheptanal	2570-97-0	95%	0.05g	$193.0	2023-02-15
Enamine	EN300-120656-0.1g	3-ethylheptanal	2570-97-0	95%	0.1g	$287.0	2023-02-15
Enamine	EN300-120656-0.25g	3-ethylheptanal	2570-97-0	95%	0.25g	$409.0	2023-02-15
Enamine	EN300-120656-0.5g	3-ethylheptanal	2570-97-0	95%	0.5g	$646.0	2023-02-15
Enamine	EN300-120656-1.0g	3-ethylheptanal	2570-97-0	95%	1g	$0.0	2023-06-08
Enamine	EN300-120656-2.5g	3-ethylheptanal	2570-97-0	95%	2.5g	$1327.0	2023-02-15
Enamine	EN300-120656-5.0g	3-ethylheptanal	2570-97-0	95%	5.0g	$2161.0	2023-02-15
Enamine	EN300-120656-10.0g	3-ethylheptanal	2570-97-0	95%	10.0g	$3827.0	2023-02-15
Enamine	EN300-120656-50mg	3-ethylheptanal	2570-97-0	95.0%	50mg	$193.0	2023-10-03
Enamine	EN300-120656-100mg	3-ethylheptanal	2570-97-0	95.0%	100mg	$287.0	2023-10-03